Cas no 1860028-33-6 (5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid)

• Product Name: 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid
• CAS No: 1860028-33-6
• MF: C₁₃H₉N₃O₄S
• MW: 303.293261289597
• MDL: MFCD30146467
• CID: 4624601
• PubChem ID: 122170271
• Update Time: 2025-06-07

5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid
• 5-(BENZENESULFONYL)PYRROLO[3,2-D]PYRIMIDINE-6-CARBOXYLIC ACID
• P16108
• 5-(Phenylsulfonyl)-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid
• 1860028-33-6
• 5-(Phenylsulfonyl)-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylicacid
• AKOS030628626
• SY322567
• AS-53127
• CS-0050669
• MFCD30146467

• MDL： MFCD30146467
• Inchi： 1S/C13H9N3O4S/c17-13(18)11-6-10-12(7-14-8-15-10)16(11)21(19,20)9-4-2-1-3-5-9/h1-8H,(H,17,18)
• InChI Key： GQPDVALGSGTSHY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(=O)O)=CC2C1=CN=CN=2)(=O)=O

Computed Properties

• Exact Mass: 303.03137695g/mol
• Monoisotopic Mass: 303.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111

Additional information on 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid

Introduction to 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid (CAS No. 1860028-33-6)

5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid, identified by the CAS number 1860028-33-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that has been extensively explored for its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The structural framework of 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid consists of a fused pyrrole and pyrimidine ring system, which is further functionalized by a benzenesulfonyl group at the 5-position and a carboxylic acid moiety at the 6-position. This particular arrangement of substituents contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The pyrrolopyrimidine core has emerged as a privileged scaffold due to its ability to interact with various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The introduction of the benzenesulfonyl group into this scaffold not only enhances its binding affinity but also modulates its pharmacokinetic properties, making it an attractive candidate for drug development.

One of the most compelling aspects of 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid is its potential as a precursor for the synthesis of more complex derivatives. Researchers have leveraged this compound to develop novel inhibitors targeting kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and progression. For instance, studies have demonstrated that derivatives of this scaffold can inhibit the activity of tyrosine kinases by binding to their ATP-binding pockets, thereby disrupting signaling pathways that promote cell proliferation.

The carboxylic acid group in the structure provides a versatile handle for further functionalization, allowing chemists to explore various modifications such as esters, amides, or even bioconjugates. These modifications can be tailored to improve solubility, enhance bioavailability, or target specific tissues or cells. Additionally, the presence of both polar and nonpolar regions in the molecule makes it amenable to different solubility profiles, which is crucial for formulation development.

Recent advances in computational chemistry have also contributed to the study of 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid. Molecular docking simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations not only help in understanding the mechanism of action but also guide the design of more potent analogs with improved pharmacological profiles. Such computational approaches are increasingly integrated into drug discovery pipelines due to their efficiency and accuracy.

The synthesis of 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolopyrimidine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the necessary carbon-carbon bonds within this framework. Moreover, protecting group strategies are often employed to prevent unwanted side reactions during multi-step syntheses.

As interest in natural product-inspired scaffolds grows, researchers have begun exploring derivatives of 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid that mimic structures found in plants or microorganisms. These natural product-inspired compounds often exhibit unique biological activities due to their complex stereochemistry and functional groups. By incorporating elements from nature into drug design, scientists aim to uncover new therapeutic agents with minimal side effects and improved efficacy.

The pharmaceutical industry has recognized the potential of heterocyclic compounds like 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid and has invested heavily in research programs focused on their development. Several companies are currently conducting clinical trials with drugs based on pyrrolopyrimidine derivatives as lead compounds. These trials aim to evaluate the safety and efficacy of these compounds in treating various diseases, including cancer and inflammatory disorders.

In conclusion, 5-Benzenesulfonyl-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid (CAS No. 1860028-33-6) represents a promising candidate for further pharmacological exploration. Its unique structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future drug discovery efforts.